ethyl {4-[(3,4-dichlorobenzoyl)amino]phenyl}acetate

• IUPAC Name: ethyl 2-[4-[(3,4-dichlorobenzoyl)amino]phenyl]acetate
• InChI: InChI=1S/C17H15Cl2NO3/c1-2-23-16(21)9-11-3-6-13(7-4-11)20-17(22)12-5-8-14(18)15(19)10-12/h3-8,10H,2,9H2,1H3,(H,20,22)
• InChI Key: AJSXFCZHHNDZQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO3
• Molecular Weight: 352.2 g/mol

Description

Ethyl {4-[(3,4-dichlorobenzoyl)amino]phenyl}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 368.23 g/mol.

Scientific Research Applications

Ethyl {4-[(3,4-dichlorobenzoyl)amino]phenyl}acetate has been extensively studied for its potential applications in various scientific research fields. It has been found to have anticancer, antifungal, and antibacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of ethyl {4-[(3,4-dichlorobenzoyl)amino]phenyl}acetate is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of reactive oxygen species (ROS) and decrease the levels of glutathione in cancer cells. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl {4-[(3,4-dichlorobenzoyl)amino]phenyl}acetate in lab experiments is its potential as a therapeutic agent for various diseases. It is also relatively easy to synthesize and purify. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of ethyl {4-[(3,4-dichlorobenzoyl)amino]phenyl}acetate. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective treatments. Additionally, the synthesis of analogues of this compound could be explored to improve its properties and increase its potential applications in scientific research.
Conclusion
This compound is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Its synthesis method is relatively simple, and it has been found to have anticancer, antifungal, and antibacterial properties. While its mechanism of action is not fully understood, further research could lead to the development of more effective treatments for various diseases.

Synthesis Methods

Ethyl {4-[(3,4-dichlorobenzoyl)amino]phenyl}acetate can be synthesized using various methods. One of the most common methods is the reaction of 4-aminophenylacetic acid with 3,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction yields the desired product, which can be purified through recrystallization.